REACTION_CXSMILES
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C([C:4]1[CH:12]=[CH:11][C:10]2[NH:9][CH2:8][C@H:7]3C[C@@H](N(CCC)CCC)C[C:5]=1[C:6]=23)(=O)C.C([N:25]([CH2:28]C)CC)C.ClC(Cl)(Cl)C[O:33]C(Cl)=O>C(Cl)Cl>[C:28]([N:9]1[C:10]2[C:6](=[CH:5][CH:4]=[CH:12][CH:11]=2)[CH2:7][CH2:8]1)(=[O:33])[NH2:25]
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Name
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(+)(2aS,4R)-6-acetyl-4-(di-n-propylamino)-1,2,2a,3,4,5-hexahydrobenz[cd]indole
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Quantity
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1.7 g
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Type
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reactant
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Smiles
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C(C)(=O)C1=C2C=3[C@@H](CNC3C=C1)C[C@H](C2)N(CCC)CCC
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Name
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Quantity
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0.8 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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1.3 g
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Type
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reactant
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Smiles
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ClC(COC(=O)Cl)(Cl)Cl
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Name
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Quantity
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90 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature for one hour
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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EXTRACTION
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Details
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extracted with water and 1N HCl
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Type
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WASH
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Details
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The organic solution was washed with a saturated NaHCO3 solution
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Type
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DRY_WITH_MATERIAL
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Details
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a saturated brine solution, dried over MgSO4
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Type
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CONCENTRATION
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Details
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concentrated to dryness in vacuo
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Reaction Time |
1 h |
Name
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Type
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product
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Smiles
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C(N)(=O)N1CCC2=CC=CC=C12
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Type | Value | Analysis |
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AMOUNT: MASS | 2.5 g | |
YIELD: CALCULATEDPERCENTYIELD | 270.4% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |